Cas no 4317-62-8 (1-(3-Methylphenoxy)-2-propanol)

• Product Name: 1-(3-Methylphenoxy)-2-propanol
• CAS No: 4317-62-8
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 325219
• PubChem ID: 87573033
• Update Time: 2025-06-08

1-(3-Methylphenoxy)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-(3-methylphenoxy)-
• 1-(3-Methylphenoxy)-2-propanol
• 1-(3-methylphenoxy)propan-2-ol
• 1-(m-Tolyloxy)-2-propanol
• 1-(m-Tolyloxy)propan-2-ol
• 3-(m-tolyloxy)-2-propanol
• M1064
• 1-(3-Methylphenoxy)-2-propanol, AldrichCPR
• SB84573
• DTXSID30495687
• MFCD00191543
• AS-76456
• SCHEMBL1496566
• 4317-62-8
• CS-0327345
• D91439
• AKOS009158176
• Phenol,2-(4H-1,2,4-triazol-4-yl)-

• MDL： MFCD00191543
• Inchi： 1S/C10H14O2/c1-8-4-3-5-10(6-8)12-7-9(2)11/h3-6,9,11H,7H2,1-2H3
• InChI Key： DKTVQFUMIUPSGI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1)CC(C)O

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.04
• Melting Point: No data available
• Boiling Point: 127°C/12mmHg(lit.)
• Flash Point: 115.6°C
• Refractive Index: 1.5180 to 1.5210
• PSA: 29.46000
• LogP: 1.75460
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(3-Methylphenoxy)-2-propanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-52
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-(3-Methylphenoxy)-2-propanol

Chemical Profile of 1-(3-Methylphenoxy)-2-propanol (CAS No. 4317-62-8)

1-(3-Methylphenoxy)-2-propanol, identified by its Chemical Abstracts Service (CAS) number 4317-62-8, is a significant organic compound with a broad spectrum of applications in the pharmaceutical and chemical industries. This compound belongs to the class of phenoxyalkanol derivatives, characterized by its molecular structure, which includes a phenolic oxygen atom linked to a propyl chain and a methyl-substituted benzene ring. The unique arrangement of these functional groups imparts distinct chemical properties that make it valuable in synthetic chemistry and drug development.

The molecular formula of 1-(3-Methylphenoxy)-2-propanol is C₉H₁₃O₂, reflecting its composition of nine carbon atoms, thirteen hydrogen atoms, and two oxygen atoms. The presence of both an alcohol (-OH) and an ether (-O-) functional group contributes to its reactivity and solubility characteristics. These features are particularly relevant in the context of medicinal chemistry, where such compounds often serve as intermediates or key structural motifs in the synthesis of biologically active molecules.

In recent years, 1-(3-Methylphenoxy)-2-propanol has garnered attention in academic and industrial research due to its potential applications in the development of novel therapeutic agents. Its structural framework is reminiscent of several pharmacologically relevant compounds, suggesting that it may exhibit properties conducive to drug design. Specifically, the phenoxy group has been widely explored in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs), central nervous system (CNS) agents, and antimicrobial agents.

One of the most compelling aspects of 1-(3-Methylphenoxy)-2-propanol is its versatility as a synthetic intermediate. Researchers have leveraged its reactive sites to develop new derivatives with enhanced pharmacological profiles. For instance, modifications at the hydroxyl group can introduce various substituents to modulate solubility, bioavailability, and metabolic stability. Similarly, alterations around the phenoxy ring can fine-tune interactions with biological targets, such as enzymes or receptors.

Recent studies have highlighted the compound's role in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The combination of a lipophilic alkyl chain and a polar phenoxy group makes it an ideal candidate for designing molecules that can penetrate cell membranes while maintaining stability in biological environments. Additionally, its ability to form hydrogen bonds due to the hydroxyl group enhances binding affinity to protein targets.

The pharmaceutical industry has also explored 1-(3-Methylphenoxy)-2-propanol as a precursor for developing antiviral and antibacterial agents. Its structural motif is structurally analogous to known antiviral drugs that disrupt viral replication by inhibiting essential enzymes or proteins. Furthermore, derivatives of this compound have shown promise in combating resistant bacterial strains by interfering with bacterial cell wall synthesis or membrane integrity.

Beyond pharmaceutical applications, 1-(3-Methylphenoxy)-2-propanol finds utility in agrochemical formulations. Its chemical properties make it suitable for use as a solvent or additive in pesticide formulations, improving their efficacy and environmental compatibility. The compound's stability under various conditions ensures consistent performance across different agricultural applications.

The synthesis of 1-(3-Methylphenoxy)-2-propanol typically involves multi-step organic reactions starting from commercially available precursors such as 3-methylanisole and propanaldehyde. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the desired molecular framework with high precision. These synthetic routes are optimized for yield and scalability, making the compound accessible for large-scale production when needed.

In conclusion,1-(3-Methylphenoxy)-2-propanol (CAS No. 4317-62-8) represents a versatile and valuable compound with diverse applications across multiple industries. Its unique structural features enable its use as a synthetic intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern chemical science.